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Compound of Interest

Compound Name: Hdac-IN-27

Cat. No.: B15141725 Get Quote

For laboratory professionals engaged in groundbreaking research and development, ensuring

a safe and compliant laboratory environment is paramount. This document provides crucial

safety and logistical information for the proper handling and disposal of Hdac-IN-27, a potent

and orally active inhibitor of HDAC Class I. Adherence to these procedures is vital for personnel

safety and environmental protection.

Chemical and Physical Properties
A summary of the key quantitative data for Hdac-IN-27 is provided below, offering a quick

reference for researchers.

Property Value

Molecular Formula C20H22N4O2[1]

CAS Number 2763368-89-2

Purity 97.07%[2]

IC50 Values (HDAC1-3) 0.43 to 3.01 nM[2][3]

Immediate Safety and First Aid Measures
While Hdac-IN-27 is not classified as a hazardous substance, it is essential to follow standard

laboratory safety protocols.[4] In the event of exposure, the following first aid measures should
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be taken immediately:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to separate the eyelids. Seek prompt medical attention.[4]

Skin Contact: Thoroughly rinse the affected skin area with plenty of water. Contaminated

clothing and shoes should be removed, and a physician should be consulted.[4]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate

medical advice.[4]

Proper Disposal Protocol
The proper disposal of Hdac-IN-27 is critical to prevent environmental contamination and

ensure regulatory compliance. The following step-by-step workflow outlines the recommended

disposal procedure.
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Hdac-IN-27 Disposal Workflow

Preparation

Accidental Spill Cleanup

Waste Disposal

Wear appropriate PPE:
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- Lab Coat
- Gloves

Ensure adequate ventilation

If spill occurs

Dispose of waste in a designated,
labeled chemical waste container

For routine disposal
Absorb solution with inert material

(e.g., diatomite, sand)

Collect absorbed material into a
sealed container for disposal

Consult with your institution's
Environmental Health & Safety (EHS) office

Follow all local, state, and
federal regulations for non-hazardous

chemical waste disposal
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Hdac-IN-27 Disposal Workflow Diagram
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Experimental Protocol for Accidental Release Containment:

In the event of an accidental spill, the following protocol should be enacted swiftly and safely:

Ensure Personal Safety: Immediately don full personal protective equipment (PPE), including

safety goggles, a lab coat, and chemical-resistant gloves.[4]

Ventilate the Area: Ensure the laboratory has adequate ventilation to avoid the inhalation of

any vapors, mists, or dust.[4]

Contain the Spill: Prevent further leakage or spillage. Take measures to keep the product

away from drains and water courses.[4]

Absorb the Substance: For liquid solutions, use a finely-powdered, liquid-binding material

such as diatomite or sand to absorb the spill.[4]

Collect and Secure Waste: Carefully collect the absorbed material and place it into a clearly

labeled, sealed container for chemical waste.

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent and

then with soap and water.

Dispose of Waste: The sealed container with the collected waste should be disposed of as

non-hazardous chemical waste, following all institutional and local regulations.

For fires involving Hdac-IN-27, use a water spray, dry chemical, foam, or carbon dioxide fire

extinguisher.[4] Firefighters should wear self-contained breathing apparatus and protective

clothing, as combustion may emit irritant fumes.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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